Journal Name:Journal of Dispersion Science and Technology
Journal ISSN:0193-2691
IF:2.042
Journal Website:http://www.tandfonline.com/action/authorSubmission?journalCode=ldis20&page=instructions
Year of Origin:1980
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:222
Publishing Cycle:Bimonthly
OA or Not:Not
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-04-26 , DOI:
10.1007/s00107-023-01961-4
The wood processing industry seeks to reduce maintenance and production costs while increasing productivity and revenues accordingly. Improving the surface quality of wood in the first phase of transformation helps to maximize the use of wood fibers. Variable engineered micro-geometry was applied to teeth of guided circular saws used in a bull-edger system, and its effect on the surface quality of SPF (spruce-jack pine-balsam fir) boards was assessed. Trials were carried out on a test bench with two types of saw blades: saws with up-sharp tips without edge modification, and saws with modified cutting edges based on a waterfall profile. Cants were fed at the rate of 145 m/min for a cutting speed of 2600 rpm resulting in a nominal feed per tooth of 1.33 mm. Saws with three levels of wear (after 0, 255, and 900 min of working at a sawmill) processed the cants under frozen and unfrozen wood conditions. A total of 336 board samples were produced. Surface quality of boards was assessed using standard parameters of roughness and waviness. The results revealed that the saw with modified waterfall edge profile showed better performance in terms of wood surface finish and wear rate due to the variable engineered micro-geometry. Frozen cants had a better surface finish. Roughness and waviness parameters were sensitive to changes in wear of tips.
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-06-09 , DOI:
10.1007/s00107-023-01968-x
The end-notched flexure (ENF) testing technique has been used in this paper to investigate the Mode II fracture behaviour of sawn timber and timber-adhesive bonds. Mode-II strain energy release rates were obtained by using classical data reduction schemes based on actual crack lengths captured using digital image correlation (DIC) technique. The compliance-based beam method (CBBM), which does not require the actual crack length measurements, was also evaluated for its suitability for Mode-II fracture of timber. Utilizing forward shear slip measurement from DIC at every millimetre of crack length, a simple yet effective and innovative technique to identify crack tip opening and to monitor crack length has been proposed herein. Three different initial notch widths were used in the current study to examine their suitability in producing reliable crack initiation and consistent bond delamination in solid timber and glued timber. The strain energy release rates calculated from the actual crack and equivalent crack length values showed similar trends in fracture resistance curves, which are commonly known as R curves, but the initial strain energy release rate (GII0) and the critical strain energy rate (GIIC) obtained from the two methods showed some discrepancies. Equivalent crack method CBBM was found to be inadequate in determining a consistent initial strain energy release rate despite producing a stable and steady fracture energy after crack initiation. Experimental results showed that Mode-II timber-adhesive bond line fracture is relatively more brittle than timber fracture, and the average critical strain energy release rate of timber-adhesive bond (GIIc) was 14% greater than that of sawn timber. Based on experimental observations, specific test criteria for ENF testing of timber structures are proposed in this paper.
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-05-27 , DOI:
10.1007/s00107-023-01967-y
Before use, timber must have reduced moisture content. Kiln drying causes cracking risk. This study aims to evaluate the risk of cracking during the drying of beech wood samples using the response surface methodology. Additionally, we aim to develop an empirical model that describes critical tensile stress during the early drying stages and the air parameters commonly used in kiln-drying schedules for beech timber, specifically, the effects of dry-bulb temperature (DBT) and wet-bulb depression (WBD). Nine options of drying conditions were analyzed in the study according to the Central Composite Design assumptions; they were combinations of three options of DBT (30, 40, and 50 °C) and three options of WBD (4, 5, and 6 °C). During the experiments, tangential shrinkage of the wood samples was completely restrained with a load cell that measured generated tensile drying stresses. The results of the ANOVA analysis confirmed that the DBT is the only factor significantly influencing the tensile stress at failure (σf). The second-order effect between DBT and WBD has also been confirmed. The drying condition causing the highest risk of cracking was shown using the multiple contour plots of tensile stresses and the moisture content at failure (MCf). Reliability theory was used to predict the cracking risk of wood tissue. The analysis confirmed the dependence of the cracking risk of wood tissue on drying conditions. When DBT is equal to 30 °C, the cracking risk increases as the air relative humidity (RH) decreases. However, during the drying of beech wood samples at a temperature of 50 °C, decreasing the RH in a range corresponding to the increase of WBD from 4 to 6 °C reduces the cracking risk, which is indicated by the lower moisture content at failure (MCf) of the wood samples.Graphical Abstract
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-02-03 , DOI:
10.1007/s00107-023-01938-3
Opaque water-based coatings are prone to show discoloration when they are applied on knotted pine wood. This is seen as a yellow–brown spot, caused by the high concentration of specific wood extractives in the knots. Temperature and relative humidity cause the migration of these extractives through the coating while UV radiation may cause the discoloration of some of them. This work studied some of the extractives found in knots of Pinus cembra. Knotwood samples were subjected to Soxhlet extraction with hexane, ethanol, and acetone:water (95:5 v/v) and analyzed by high-pressure liquid chromatography and mass spectroscopy. Wood boards of P. cembra were painted with a commercial white water-based coating and subjected to accelerated ageing. The yellowed coating was scraped off and analyzed by infrared spectroscopy and high-pressure liquid chromatography and mass spectroscopy. Two stilbenes, five lignans and two flavonoids were detected in the polar knot extracts and their presence was confirmed in the discolored coating over the knots.
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-01-12 , DOI:
10.1007/s00107-022-01923-2
Due to its anatomical properties, wood is an anisotropic, porous, and heterogeneous material with constituent cells of varying types and shapes. The time-dependent mechanical response of wood is of notable interest in structural applications, especially the viscoelastic response. This work characterized the viscoelastic response of Pinus radiata impregnated with a paraffinic phase change material (PCM; technical grade octadecane), thereby considering the longitudinal, radial, and tangential log directions. In addition, the effect of the temperature on the viscoelastic response was examined, evaluating the PCM in the solid (15 \(^\circ\)C) and liquid (35 \(^\circ\)C) states. The elastic moduli of all tested wood specimens indicated similar trends; the magnitude was the largest along the longitudinal direction, followed by the tangential and radial directions. In the solid PCM phase, the stress relaxation decreased along the longitudinal direction regarding liquid-phase PCM. Conversely, greater relaxation responses were observed along the radial and tangential directions in the presence of solid-phase PCM compared to a liquid-phase-impregnated sample. Finally, a nonlinear response was observed along the tangential direction during the relaxation tests, depending on the strain reached.
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-01-05 , DOI:
10.1007/s00107-022-01921-4
Plantation poplar is one of the most commonly used fast-growing woods in China. However, it is susceptible to weathering due to climatic conditions such as sunlight irradiation, rain, temperature changes, and oxidation. Ultraviolet (UV)-induced discoloration is a noticeable problem of this wood during its outdoor use. In this study, titanium dioxide (TiO2) nanoparticles were deposited onto a wood surface via a bridge of 3-isocyanatopropyltriethoxysilane (IPTS). Accelerated weathering tests were conducted by exposing wood veneers to UV, water spraying, and condensation for 336 h to evaluate the treatment effect on their anti-weathering properties. During treatment, TiO2 nanoparticles were bonded with IPTS and grafted onto the wood surface via the isocyanate group. The nanoparticles functioned as a UV filter and reduced photodegradation, while IPTS helped prevent the wood from collapsing. Fourier transform infrared spectroscopy showed that the photodegradation of lignin during weathering was effectively inhibited after treatment. After artificial weathering for 192 h, the color difference (ΔE) of both untreated and IPTS-treated woods increased up to 40 while that of IPTS-TiO2-treated wood increased only to 12. The results suggest that IPTS-TiO2 modification is feasible for improving the anti-weathering properties of poplar wood and may provide an effective strategy for industrial wood modification.
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2022-12-29 , DOI:
10.1007/s00107-022-01913-4
The proof of origin of wood logs is becoming more and more important. In the context of Industry 4.0 and to combat illegal logging, there is an increased interest to track each individual log. There were already previous publications on wood log tracing using image data from logs, but these publications used experimental setups that cannot simulate a practical application where logs are tracked between different stages of the wood processing chain, like e.g. from the forest to the sawmill. In this work, we employ image data from the same 100 logs that were acquired at different stages of the wood processing chain (two datasets at the forest, one at a laboratory and two at the sawmill including one acquired with a CT scanner). Cross-dataset wood tracking experiments are applied using (a) the two forest datasets, (b) one forest and the RGB sawmill dataset and (c) different RGB datasets and the CT sawmill dataset. In our experiments we employ two CNN based method, 2 shape descriptors and two methods from the biometric areas of iris and fingerprint recognition. We will show that wood log tracing between different stages of the wood processing chain is feasible, even if the images at different stages are obtained at different image domains (RGB-CT). But it only works if the log cross sections from different stages of the wood processing chain either offer a good visibility of the annual ring pattern or share the same woodcut pattern.
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2022-12-27 , DOI:
10.1007/s00107-022-01909-0
Volatile organic compound (VOC) emissions from Scots pine and Norway spruce wood were evaluated in green and kiln-dried conditions using Micro-Chamber (µ-CTE™) air-sampling, thermal desorption, and GC–MS. A total of 411 specimens were tested to evaluate sampling distributions, effect of kiln drying, and the chemical composition of VOC emissions in detail. There was no significant difference in emissions between spruce heartwood and sapwood. The median total VOC emission rate from spruce was 93% lower than that from pine heartwood in green condition, whereas in the kiln-dried state, the emission was 98% lower. Compared with pine sapwood, the median emissions from spruce were 85% and 94% lower in green and kiln-dried conditions, respectively. Pine sapwood emitted 55% and 79% less VOC than heartwood in green and kiln-dried conditions. Except for pine sapwood, all groups exhibited positively skewed distributions. The skewness was particularly noticeable in the green pine heartwood sample, where the top 10% of VOC scores increased the mean VOC emission by 67%. Kiln drying had a substantial impact on VOC emissions. The median emission reduction due to drying amounted to 93%, 79%, and 80% for spruce, pine heartwood, and pine sapwood, respectively. A strong positive linear relationship was observed between the emissions in the green condition and the emission reduction caused by drying. Except for 3-carene, the emission profiles were similar among the tested groups.
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-05-29 , DOI:
10.1007/s00107-023-01969-w
Surface thermal treatment (STT) can achieve efficient and successful thermal modification on wood surfaces, resulting in a beautiful, natural, uniform darker color and velvety texture. This study aimed to evaluate the effect of STT on White Ash, Yellow Poplar, and Red Oak specimens using a heated press at varying temperatures and times. To enhance the material utilization, reduce the number of experiments, and optimize the process, we employed artificial neural network (ANN) to model the relationship between the provided color, treatment time, and temperature required to attain the desired color. As the ANN model can simulate the process result very fast with a high degree of accuracy (\(R^2\) above 0.96), it allowed us to rule off approximately 95% of the possible combinations, conducting a minimal subset of experiments and thereby saving an enormous amount of time (one experiment takes five hours to be prepared appropriately and more than 20 samples need be tested to get the ideal color). Previous research either investigated how to use ANN or demonstrated other new methodologies for applying thermal treatments. In this study, we propose a novel method to do efficient thermal treatment and train an ANN model which helps eliminate the misdeem experiments. Our ANN model can successfully predict the color change of thermally treated wood. The mean absolute percentage errors (MAPE) from our models were from 10.61 to 10.97% for training and 10.00–10.41% for testing. All obtained determination coefficients (\(R^2\)) were above 0.96. We have demonstrated our method on White Ash, Yellow Poplar, and Red Oak specimens, compared the findings to previous baselines, and exhibited an improvement of over 30% for \(R^2\) in several instances.
Journal of Dispersion Science and Technology ( IF 2.042 ) Pub Date: 2023-05-08 , DOI:
10.1007/s00107-023-01962-3
The overall aim of this study was to investigate the durability of acetylated beech (Fagus sylvatica L.) laminated veneer lumber (LVL) against wood-destroying basidiomycetes. The secondary objective was to test whether the specimen size affects the mass loss and durability assessment of wood-material under test. The durability test was based on the pre-standard prEN 113-3. Six materials (acetylated beech LVL, untreated beech LVL, beech solid wood, pine sapwood (Pinus sylvestris L.), larch (Larix decidua Mill.) 3-layer slab, larch solid wood) were tested using three specimen geometry designs (50 × 25 × 15 mm3 as well as 50 × 50 × 19 mm3 with and without sealed edges) against Coniophora puteana, Rhodonia placenta, Gloeophyllum trabeum, Trametes versicolor, and Pleurotus ostreatus. The durability assessment was made using the arithmetic mean and median percentage mass loss (ML), the relative ML (x-values), and the decay susceptibility index (DSI). It was found that mass loss was affected by the test fungus, the material, and the specimen size and design, with the latter being the most essential factor in this study. In addition, the assessment parameter had a significant effect on the durability classification. Furthermore, small differences in ML resulted in different durability classes (DC) in some cases, whereas large differences in ML did not. However, acetylated beech LVL was always considerably durable (DC 1) against all tested fungi independent of the specimen design and durability assessment method.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学4区 | CHEMISTRY, PHYSICAL 物理化学4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
16.20 | 41 | Science Citation Index Science Citation Index Expanded | Not |
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